Cas no 13733-50-1 (ethyl 2-(4-tert-butylcyclohexylidene)acetate)

13733-50-1 structure
Product Name:ethyl 2-(4-tert-butylcyclohexylidene)acetate
CAS No:13733-50-1
Molecular Formula:C14H24O2
Molecular Weight:224.339
CID:3716162
PubChem ID:10857107
ethyl 2-(4-tert-butylcyclohexylidene)acetate Properties
Names and Identifiers
-
- Acetic acid, [4-(1,1-dimethylethyl)cyclohexylidene]-, ethyl ester
- Acetic acid, 2-[4-(1,1-dimethylethyl)cyclohexylidene]-, ethyl ester
- ethyl 2-(4-tert-butylcyclohexylidene)acetate
- 13733-50-1
- Z1424782013
- AKOS033332140
- EN300-1455294
- Ethyl 2-(4-tert-butylcyclohexylidene)acetate
- Ethyl2-(4-tert-butylcyclohexylidene)acetate
-
- InChIKey: NXNGYYSCLPLLEC-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H24O2/c1-5-16-13(15)10-11-6-8-12(9-7-11)14(2,3)4/h10,12H,5-9H2,1-4H3
Computed Properties
- Exact Mass: 224.177630004Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 224.177630004Da
- Heavy Atom Count: 16
- Complexity: 261
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
ethyl 2-(4-tert-butylcyclohexylidene)acetate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1455294-0.05g |
ethyl 2-(4-tert-butylcyclohexylidene)acetate |
13733-50-1 | 0.05g |
$851.0 | |||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01001363-1g |
Ethyl 2-(4-tert-butylcyclohexylidene)acetate |
13733-50-1 | 95% | 1g |
¥4991.0 |
ethyl 2-(4-tert-butylcyclohexylidene)acetate Related Literature
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Patrick L. Benitez,Shamik Mascharak,Amy C. Proctor,Sarah C. Heilshorn Integr. Biol., 2016,8, 50-61
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Shilpi Mandal,Gunajyoti Das,Hassan Askari RSC Adv., 2014,4, 24796-24809
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Robert J. Blizzard,Mika Munari,Yarra Venkatesh,Tiberiu S. Mihaila,Alex J. Eddins,Ryan A. Mehl,William N. Zagotta,Sharona E. Gordon,E. James Petersson Chem. Sci., 2021,12, 11955-11964
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Wenjie Tian,Huayang Zhang,Shaobin Wang Nanoscale, 2022,14, 14341-14367
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Tao Li,Erkang Wang,Shaojun Dong Chem. Commun., 2008, 3654-3656
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Ling Li,Hanwen Deng,Zhongshuai Zhao,Zhongde Liu Analyst, 2021,146, 5898-5903
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Reza Mirzaeifar,Zhao Qin,Markus J. Buehler Nanoscale, 2015,7, 5435-5445
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Mauricio Piedrahita,Alejandro Cuetos,Bruno Martínez-Haya Soft Matter, 2015,11, 3432-3440
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Erik C. Jensen,Bharath P. Bhat Lab Chip, 2010,10, 685-691
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